Cas no 2680561-21-9 (1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2680561-21-9
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5645960
• PubChem ID: 165910491
• Update Time: 2025-05-19

1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680561-21-9
• 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• EN300-28276309

• Inchi： 1S/C12H12FNO3/c1-6-3-9(13)8-5-11(12(16)17)14(7(2)15)10(8)4-6/h3-4,11H,5H2,1-2H3,(H,16,17)
• InChI Key： DYFGBKQXJOETPV-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC2=C1CC(C(=O)O)N2C(C)=O

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid

Introduction to 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680561-21-9)

1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680561-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of an acetyl group, a fluoro substituent, and a methyl group at specific positions on the indole ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid consists of a seven-membered aromatic ring fused with a five-membered nitrogen-containing heterocycle. The acetyl group at the 2-position enhances the electrophilicity of the molecule, facilitating further functionalization. The fluoro atom at the 4-position is a key pharmacophore that influences metabolic stability and binding affinity to biological targets. Additionally, the methyl group at the 6-position contributes to the overall steric and electronic properties of the compound, affecting its solubility and bioavailability.

In recent years, indole derivatives have been extensively studied due to their diverse pharmacological effects. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural features of 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid make it a particularly interesting candidate for further investigation. Specifically, the combination of an acetyl group and a fluoro substituent has been associated with enhanced binding interactions with biological receptors, which is crucial for developing potent and selective drugs.

One of the most compelling aspects of this compound is its potential in oncology research. Recent studies have highlighted the role of indole derivatives in modulating pathways involved in cancer cell proliferation and apoptosis. The acetyl group in 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid can serve as a site for post-translational modifications, which may enhance its ability to interact with target proteins involved in cancer biology. Furthermore, the fluoro atom can improve metabolic stability, reducing rapid degradation in vivo and prolonging the compound's therapeutic effect.

Another area where this compound shows promise is in neurodegenerative diseases. Research indicates that indole derivatives can cross the blood-brain barrier and interact with central nervous system receptors. The structural motif of 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid aligns well with known pharmacophores that modulate neurotransmitter systems affected in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may exhibit neuroprotective properties by inhibiting oxidative stress and inflammatory pathways.

The anti-inflammatory potential of 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid is also noteworthy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Indole derivatives have been shown to inhibit key inflammatory cytokines and enzymes through interactions with nuclear factor kappa B (NFκB) pathways. The unique structural features of this compound may enable it to modulate inflammatory responses more effectively than other indole-based molecules.

In terms of synthetic chemistry, 1-acetyl-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including Friedel-Crafts acylation to introduce the acetyl group, nucleophilic aromatic substitution for fluorination at the 4-position, and alkylation for methyl group incorporation at the 6-position. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to achieve high yields and selectivity in these transformations.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have begun to explore its solubility profile, metabolic stability, and potential interactions with cytochrome P450 enzymes. These studies are crucial for understanding how 1-acetyl-4-fluoro-6-methyl -2 H -ind ole - - car box yl ic ac id behaves within biological systems and for predicting its bioavailability after administration. Optimizing these properties will be essential for developing effective therapeutic agents based on this scaffold.

Future research directions include exploring derivatives of 1-acetyl -4 -flu oro - 6 -m ethyl - - di hy dro - - H -ind ole - - car box yl ic ac id that may enhance its pharmacological activity or reduce potential side effects. Computational modeling techniques can be used to predict how structural modifications will affect binding affinity to biological targets. Additionally, high-throughput screening methods may identify new analogs with improved therapeutic profiles.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles like those exemplified by 1-acetyl -4-fl u ro - 6 -m ethyl-- di hy dro-- H--ind ole-- car box yl ic ac id . By leveraging structural diversity coupled with rigorous biochemical evaluation , researchers can uncover next-generation drugs capable addressing unmet medical needs across multiple disease indications . This underscores importance continued exploration ind ole derivatives remains cornerstone medicinal chemistry today tomorrow.